Cas no 5469-06-7 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 5-benzoyloxymethyl-benzo[1,3]dioxole; NSC15718; CTK5A2294; Piperonylbenzoat; AG-J-60476; AC1L5ECV; AR-1B6497; AC1Q65Z3; KST-1A9644; Benzoesaeure-piperonylester;
- DTXSID80280161
- NSC15718
- 1,3-benzodioxol-5-ylmethyl benzoate
- NSC-15718
- 5469-06-7
- AKOS017016396
-
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- Inchi： InChI=1S/C15H12O4/c16-15(12-4-2-1-3-5-12)17-9-11-6-7-13-14(8-11)19-10-18-13/h1-8H,9-10H2
- InChI Key： KMQBYAFOOFDSCK-UHFFFAOYSA-N
- SMILES： O=C(OCc1ccc2OCOc2c1)c1ccccc1
Computed Properties
- Exact Mass: 256.07356
- Monoisotopic Mass: 256.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
- XLogP3: 3.3
Experimental Properties
- Density: 1.286
- Boiling Point: 387.7°C at 760 mmHg
- Flash Point: 172.7°C
- Refractive Index: 1.605
- PSA: 44.76
Related Literature
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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